3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine

• IUPAC Name: 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine
• InChI: InChI=1S/C11H12ClN3S/c1-2-10-15-8(7-16-10)6-14-11-9(12)4-3-5-13-11/h3-5,7H,2,6H2,1H3,(H,13,14)
• InChI Key: QVPBZSYRQUWLSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CNC2=C(C=CC=N2)Cl
• Molecular Formula: C11H12ClN3S
• Molecular Weight: 253.75 g/mol

Description

3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine, also known as ET1, is a synthetic compound that has been used in scientific research for various purposes. Its unique chemical structure and properties have made it a valuable tool in the field of biochemistry and pharmacology.

Mechanism of Action

3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine acts as a selective antagonist of the endothelin B (ETB) receptor, which is a GPCR that binds to endothelin-1 (ET-1). ET-1 is a peptide that is involved in the regulation of blood pressure and vascular tone. By inhibiting the ETB receptor, 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine can modulate the effects of ET-1 on the cardiovascular system.
Biochemical and Physiological Effects
Studies have shown that 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to have an effect on the release of hormones such as insulin and glucagon. Additionally, 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine has been shown to have an effect on the regulation of blood pressure and vascular tone.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine in lab experiments is its selectivity for the ETB receptor, which allows for more precise modulation of the ET-1 signaling pathway. However, one limitation is that it may not be suitable for use in certain animal models or cell lines, as the expression of the ETB receptor may vary.

Future Directions

There are several future directions for the use of 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine in scientific research. One area of interest is the study of the role of the ETB receptor in cancer progression and metastasis. Another area of interest is the development of new drugs that target the ETB receptor for the treatment of cardiovascular diseases. Additionally, the use of 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine in the study of GPCR signaling pathways and drug discovery is an area of ongoing research.

Synthesis Methods

The synthesis of 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine involves the reaction of 2-chloro-3-pyridinamine with 2-ethyl-4-methylthiazole-5-carbaldehyde in the presence of a base. The resulting product is then treated with hydrochloric acid to yield 3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine.

Scientific Research Applications

3-chloro-N-[(2-ethyl-1,3-thiazol-4-yl)methyl]pyridin-2-amine has been used in various scientific research applications, including the study of G protein-coupled receptors (GPCRs) and their signaling pathways. GPCRs are a class of cell surface receptors that play a crucial role in many physiological processes, including vision, taste, smell, and hormone regulation.